Cas no 89101-38-2 (1,3-Propanediamine, N,N-didodecyl-)

• Product Name: 1,3-Propanediamine, N,N-didodecyl-
• CAS No: 89101-38-2
• MF: C₂₇H₅₈N₂
• MW: 410.762828350067
• CID: 612279
• PubChem ID: 13956020
• Update Time: 2025-04-19

1,3-Propanediamine, N,N-didodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-didodecyl-
• N',N'-didodecylpropane-1,3-diamine
• N~1~,N~1~-Didodecylpropane-1,3-diamine
• DTXSID80553266
• 89101-38-2
• SCHEMBL5859562

• Inchi： 1S/C27H58N2/c1-3-5-7-9-11-13-15-17-19-21-25-29(27-23-24-28)26-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
• InChI Key： FOGXVHIVRBKOQG-UHFFFAOYSA-N
• SMILES： N(CCCN)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 410.459999859g/mol
• Monoisotopic Mass: 410.459999859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 25
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 29.3Ų